1-(8-Fluoro-3,4-dihydro-2H-quinolin-1-yl)prop-2-en-1-one

• IUPAC Name: 1-(8-fluoro-3,4-dihydro-2H-quinolin-1-yl)prop-2-en-1-one
• InChI: InChI=1S/C12H12FNO/c1-2-11(15)14-8-4-6-9-5-3-7-10(13)12(9)14/h2-3,5,7H,1,4,6,8H2
• InChI Key: SEBFAHXGKSBSER-UHFFFAOYSA-N
• Canonical SMILES: C=CC(=O)N1CCCC2=C1C(=CC=C2)F
• Molecular Formula: C12H12FNO
• Molecular Weight: 205.23 g/mol

Description

The compound “1-(8-Fluoro-3,4-dihydro-2H-quinolin-1-yl)prop-2-en-1-one” is a quinoline derivative. Quinolines are nitrogen-containing bicyclic compounds that are widely found throughout nature in various forms. They are utilized in the areas of medicine, food, catalysts, dyes, materials, refineries, electronics, etc.

Synthesis Analysis

The synthesis of this compound is based on a directed ortho-lithiation reaction. This key intermediate was then applied in various transformations. Fluorine–amine exchange afforded the corresponding 8-amino-3,4-dihydroisoquinolines, suitable starting compounds for the synthesis of 1-substituted 8-amino-tetrahydroisoquinolines.

Molecular Structure Analysis

The molecular formula of this compound is C9H8FNO. The structure of this compound is based on the quinoline nucleus, which is a nitrogen-containing bicyclic compound.

Chemical Reactions Analysis

Quinolines are known to inhibit DNA synthesis by promoting cleavage of bacterial DNA gyrase and type IV topoisomerase, ultimately leading to rapid bacterial death.

Physical And Chemical Properties Analysis

The compound has a molecular weight of 165.16. It has a predicted boiling point of 401.8±45.0 °C and a predicted density of 1.241±0.06 g/cm3. The pKa is predicted to be 13.66±0.20.

Mechanism of Action

The mechanism of action of quinoline derivatives depends on the substitution on the heterocyclic pyridine ring rather than the aromatic moiety. They exhibit important biological activities, e.g., antimalarial, antimicrobial, antimycobacterial, antidepressant, anticonvulsant, antiviral, anticancer, antihypertensive, and antiinflammatory effects.

Safety and Hazards

The safety symbols for this compound include GHS06. The hazard statements include H301-H311-H331. The precautionary statements include P261-P264-P270-P271-P280-P302+P352-P304+P340-P310-P330-P361-P403+P233-P405-P501.

Future Directions

There seems to be a requirement to collect recent information in order to understand the current status of the quinoline nucleus in medicinal chemistry research, focusing in particular on the numerous attempts to synthesize and investigate new structural prototypes with more effective antimalarial, antimicrobial, and anticancer activity.